Cas no 863001-20-1 (2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 863001-20-1
• MF: C₁₆H₁₃BrN₂S
• MW: 345.256821393967
• CID: 5949643
• PubChem ID: 7110138
• Update Time: 2025-06-13

2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• 6-bromo-2-(3,4-dihydroisoquinolin-2(1H)-yl)benzo[d]thiazole
• Isoquinoline, 2-(6-bromo-2-benzothiazolyl)-1,2,3,4-tetrahydro-
• F0647-0178
• 6-bromo-2-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3-benzothiazole
• AB00671027-01
• 863001-20-1
• AKOS024591241

• Inchi： 1S/C16H13BrN2S/c17-13-5-6-14-15(9-13)20-16(18-14)19-8-7-11-3-1-2-4-12(11)10-19/h1-6,9H,7-8,10H2
• InChI Key： WNQZPGZPJJQBKQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C1=NC2=CC=C(Br)C=C2S1

Computed Properties

• Exact Mass: 343.99828g/mol
• Monoisotopic Mass: 343.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 481.5±55.0 °C(Predicted)
• pka: 3.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-(6-Bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 863001-20-1)

2-(6-Bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 863001-20-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiazole-derived molecule combines a tetrahydroisoquinoline scaffold with a brominated benzothiazole moiety, making it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential applications in fluorescence probes, kinase inhibitors, and neuroprotective agents, aligning with current trends in precision medicine and neurodegenerative disease research.

The structural uniqueness of 2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline lies in its fused ring system, which enhances π-electron delocalization. This property is critical for developing organic semiconductors and photovoltaic materials, addressing the growing demand for sustainable energy solutions. Recent studies highlight its role in small-molecule fluorescent dyes for bioimaging, a hot topic in cancer diagnostics and cellular biology. The bromo substituent at the 6-position further enables cross-coupling reactions, facilitating the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 863001-20-1 serves as a key building block for Palladium-catalyzed couplings (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions). Its electron-deficient benzothiazole core interacts with biological targets like G-protein-coupled receptors (GPCRs), a focus area for CNS drug development. Industry experts frequently search for "benzothiazole derivatives in drug design" or "tetrahydroisoquinoline synthesis," reflecting its relevance in modern medicinal chemistry.

Environmental and safety profiles of 2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline comply with green chemistry principles. Unlike traditional halogenated compounds, its optimized molecular design minimizes ecological impact while maintaining efficacy—a balance demanded by regulatory agencies and ESG-conscious investors. Computational studies predict favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), making it a candidate for fragment-based drug discovery pipelines.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and molecularly imprinted polymers (MIPs) for sensor technologies. These align with global interest in carbon capture materials and wearable biosensors. The compound’s solid-state fluorescence also positions it as a potential candidate for OLED emitters, answering the electronics industry’s call for energy-efficient display technologies.

Analytical characterization of CAS No. 863001-20-1 typically involves HPLC purity analysis, mass spectrometry, and X-ray crystallography. Suppliers often provide technical data sheets detailing solubility in DMSO and storage conditions (-20°C under inert atmosphere), addressing common queries from laboratory professionals. Patent literature reveals its inclusion in kinase inhibitor patents (e.g., JAK/STAT pathway modulators), underscoring its commercial value in immunotherapy development.

In conclusion, 2-(6-bromo-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline represents a multifaceted compound bridging medicinal chemistry, materials science, and environmental technology. Its adaptability to both biomedical applications and industrial innovations ensures sustained scientific interest, mirrored by increasing search volumes for "benzothiazole-based bioactive compounds" and "heterocyclic building blocks." Future research may explore its AI-driven drug repurposing potential or machine learning-assisted property optimization to accelerate development cycles.